(4-Nitro-2-(trifluoromethyl)phenyl)methanol
Overview
Description
“(4-Nitro-2-(trifluoromethyl)phenyl)methanol” is a chemical compound with the molecular formula C8H6F3NO3 and a molecular weight of 221.14 . It is a solid substance .
Synthesis Analysis
While specific synthesis methods for “(4-Nitro-2-(trifluoromethyl)phenyl)methanol” were not found, trifluoromethylpyridines, which share a similar trifluoromethyl group, have been synthesized and used as key structural motifs in active agrochemical and pharmaceutical ingredients .Molecular Structure Analysis
The molecular structure of “(4-Nitro-2-(trifluoromethyl)phenyl)methanol” consists of a phenyl ring with a nitro group (-NO2) and a trifluoromethyl group (-CF3) attached to it . The methanol group (-OH) is also attached to the phenyl ring .Physical And Chemical Properties Analysis
“(4-Nitro-2-(trifluoromethyl)phenyl)methanol” is a solid substance . It has a molecular weight of 221.14 and is stored in dry conditions at 2-8°C .Scientific Research Applications
Pharmaceutical Intermediate
(4-Nitro-2-(trifluoromethyl)phenyl)methanol: is used as an intermediate in pharmaceutical synthesis. This compound can be a precursor for various pharmaceutical agents, particularly where the trifluoromethyl group is a desirable structural motif for its biological activity .
Synthesis of Diphenylthioethers
This compound is also utilized in the synthesis of diphenylthioethers, which are a class of organic compounds containing a sulfur atom bonded to two aromatic rings. These compounds have various applications, including as intermediates in the production of more complex chemical entities .
Metabolite Analysis
In biomedical research, (4-Nitro-2-(trifluoromethyl)phenyl)methanol may be used as a standard or reference compound in the analysis of metabolites. For example, it is structurally related to important metabolites such as 4-nitro-3-(trifluoromethyl)phenylamine (Flu-1), which is significant in plasma, and 2-amino-5-nitro-4-(trifluoromethyl)phenol (Flu-3), found in urine .
Chemical Research and Development
The compound is involved in various chemical research and development processes. It can be used for studying reaction mechanisms, developing new synthetic methods, or creating novel materials with specific properties .
Safety and Hazards
properties
IUPAC Name |
[4-nitro-2-(trifluoromethyl)phenyl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3NO3/c9-8(10,11)7-3-6(12(14)15)2-1-5(7)4-13/h1-3,13H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHXSMIURLXWUMB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])C(F)(F)F)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10694919 |
Source
|
| Record name | [4-Nitro-2-(trifluoromethyl)phenyl]methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10694919 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Nitro-2-(trifluoromethyl)phenyl)methanol | |
CAS RN |
859027-06-8 |
Source
|
| Record name | 4-Nitro-2-(trifluoromethyl)benzenemethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=859027-06-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | [4-Nitro-2-(trifluoromethyl)phenyl]methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10694919 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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